![molecular formula C41H63NO14S B1260066 20-(3-Amino-2-hydroxypropyl)-21-methoxy-14-methyl-8,15-dimethylidene-2,19,30,34,37,39,40,41-octaoxanonacyclo[24.9.2.13,32.13,33.16,9.112,16.018,22.029,36.031,35]hentetracontan-24-one;methanesulfonic acid](/img/structure/B1260066.png)
20-(3-Amino-2-hydroxypropyl)-21-methoxy-14-methyl-8,15-dimethylidene-2,19,30,34,37,39,40,41-octaoxanonacyclo[24.9.2.13,32.13,33.16,9.112,16.018,22.029,36.031,35]hentetracontan-24-one;methanesulfonic acid
Overview
Description
Eribulin Mesylate is the mesylate salt of a synthetic analogue of halichondrin B, a substance derived from a marine sponge (Lissodendoryx sp.) with antineoplastic activity. Eribulin binds to the vinca domain of tubulin and inhibits the polymerization of tubulin and the assembly of microtubules, resulting in inhibition of mitotic spindle assembly, induction of cell cycle arrest at G2/M phase, and, potentially, tumor regression.
Scientific Research Applications
Triterpene Side-Chain Synthesis
A study by Wang and Reusch (1983) utilized a model for 17-keto derivatives of triterpenes to explore side-chain construction. This research has relevance in the synthesis and understanding of complex organic compounds, particularly triterpenes (Wang & Reusch, 1983).
Synthesis of Methanesulfonic Acids
Gryaznov et al. (2010) discussed the reactions of certain amino alcohols with sulfur dioxide to produce methanesulfonic acids. This process highlights the synthesis and structural determination of these compounds (Gryaznov et al., 2010).
Alkylating Agents Analysis
Research by Lee et al. (2003) presented a method for determining methanesulfonic acid esters, showcasing analytical techniques important in chemical synthesis and quality control (Lee et al., 2003).
Sulfonation Processes
Wit, Woldhuis, and Cerfontain (2010) studied the sulfonation of phenyl methanesulfonates, providing insights into reaction mechanisms and molecular interactions in organic synthesis (Wit et al., 2010).
Methanesulfonic Acid in Pharmaceuticals
Zhou et al. (2017) developed a method for determining methyl and ethyl methanesulfonate in methanesulfonic acid, used in pharmaceuticals. This illustrates the importance of analytical methods in ensuring the safety and quality of pharmaceutical products (Zhou et al., 2017).
Microbial Metabolism
Kelly and Murrell (1999) explored the microbial metabolism of methanesulfonic acid, an important aspect in understanding environmental and biogeochemical cycles (Kelly & Murrell, 1999).
Heterogeneous OH Oxidation
Kwong et al. (2018) studied the chemical transformation of methanesulfonic acid and its salts through heterogeneous OH oxidation, providing valuable insights into atmospheric chemistry and environmental processes (Kwong et al., 2018).
Properties
IUPAC Name |
20-(3-amino-2-hydroxypropyl)-21-methoxy-14-methyl-8,15-dimethylidene-2,19,30,34,37,39,40,41-octaoxanonacyclo[24.9.2.13,32.13,33.16,9.112,16.018,22.029,36.031,35]hentetracontan-24-one;methanesulfonic acid |
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InChI |
InChI=1S/C40H59NO11.CH4O3S/c1-19-11-24-5-7-28-20(2)12-26(45-28)9-10-40-17-33-36(51-40)37-38(50-33)39(52-40)35-29(49-37)8-6-25(47-35)13-22(42)14-27-31(16-30(46-24)21(19)3)48-32(34(27)44-4)15-23(43)18-41;1-5(2,3)4/h19,23-39,43H,2-3,5-18,41H2,1,4H3;1H3,(H,2,3,4) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
QAMYWGZHLCQOOJ-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CC1CC2CCC3C(=C)CC(O3)CCC45CC6C(O4)C7C(O6)C(O5)C8C(O7)CCC(O8)CC(=O)CC9C(CC(C1=C)O2)OC(C9OC)CC(CN)O.CS(=O)(=O)O |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C41H63NO14S |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
826.0 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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